3-{4-[(tert-butylamino)sulfonyl]phenyl}-N-[2-(1-cyclohexen-1-yl)ethyl]propanamide

• IUPAC Name: 3-[4-(tert-butylsulfamoyl)phenyl]-N-[2-(cyclohexen-1-yl)ethyl]propanamide
• InChI: InChI=1S/C21H32N2O3S/c1-21(2,3)23-27(25,26)19-12-9-18(10-13-19)11-14-20(24)22-16-15-17-7-5-4-6-8-17/h7,9-10,12-13,23H,4-6,8,11,14-16H2,1-3H3,(H,22,24)
• InChI Key: YJQRDTXKUQPHCL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)CCC(=O)NCCC2=CCCCC2
• Molecular Formula: C21H32N2O3S
• Molecular Weight: 392.6 g/mol

Description

The compound “3-{4-[(tert-butylamino)sulfonyl]phenyl}-N-[2-(1-cyclohexen-1-yl)ethyl]propanamide” is a complex organic molecule. It contains a tert-butylamino group, a sulfonyl group attached to a phenyl ring, and a propanamide group.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, or mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound can be predicted based on its structure. For example, the presence of polar groups (like the sulfonyl group and the amide group) would likely make this compound polar and potentially soluble in polar solvents.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is a drug, its mechanism of action would depend on the biological target it interacts with. Without more information, it’s difficult to speculate on the mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Without specific information, it’s difficult to provide details on the safety and hazards of this compound.

Future Directions

The future directions for research on this compound would depend on its current uses and potential applications. This could include further studies to better understand its properties, potential uses in various industries (such as pharmaceuticals or materials science), or modifications to improve its properties.